Cas no 2137095-06-6 (3-({1-methyl-2-oxabicyclo2.2.2octan-4-yl}methoxy)azetidine)

• Product Name: 3-({1-methyl-2-oxabicyclo2.2.2octan-4-yl}methoxy)azetidine
• CAS No: 2137095-06-6
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 6101890
• PubChem ID: 165499818
• Update Time: 2025-07-25

3-({1-methyl-2-oxabicyclo2.2.2octan-4-yl}methoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-({1-methyl-2-oxabicyclo2.2.2octan-4-yl}methoxy)azetidine
• EN300-1146880
• 3-{[(1r,4s)-1-methyl-2-oxabicyclo[2.2.2]octan-4-yl]methoxy}azetidine
• EN300-1146881
• 3-({1-methyl-2-oxabicyclo[2.2.2]octan-4-yl}methoxy)azetidine
• 2137095-06-6

• Inchi： 1S/C12H21NO2/c1-11-2-4-12(5-3-11,9-15-11)8-14-10-6-13-7-10/h10,13H,2-9H2,1H3
• InChI Key： GLJNARPLMJAOLY-UHFFFAOYSA-N
• SMILES： O1CC2(COC3CNC3)CCC1(C)CC2

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-({1-methyl-2-oxabicyclo2.2.2octan-4-yl}methoxy)azetidine

Professional Introduction to Compound with CAS No. 2137095-06-6 and Product Name: 3-({1-methyl-2-oxabicyclo[2.2.2]octan-4-yl}methoxy)azetidine

The compound identified by the CAS number 2137095-06-6 and the product name 3-({1-methyl-2-oxabicyclo[2.2.2]octan-4-yl}methoxy)azetidine represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel bioactive molecules. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential pharmacological properties. The structural framework of this molecule incorporates a bicyclo[2.2.2]octane moiety, which is known for its unique conformational flexibility and ability to interact with biological targets in a distinct manner.

The 1-methyl-2-oxabicyclo[2.2.2]octan-4-yl substituent in the molecular structure plays a crucial role in modulating the pharmacokinetic and pharmacodynamic profiles of the compound. This moiety is derived from a fused ring system that mimics natural product scaffolds, which are often recognized for their biological activity. The presence of an oxygen atom within the bicyclic ring introduces polarity to the molecule, enhancing its solubility in both aqueous and organic solvents, a property that is highly desirable for drug formulation and delivery.

Furthermore, the methoxyazetidine portion of the molecule contributes to its overall bioactivity by providing a site for hydrogen bonding interactions with biological targets. Azetidine derivatives have been extensively studied for their potential as kinase inhibitors, G protein coupled receptor (GPCR) modulators, and other therapeutic applications. The methoxy group further enhances the compound's metabolic stability by preventing rapid oxidation, which is a common issue in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with various biological targets with high accuracy. Molecular docking studies have suggested that 3-({1-methyl-2-oxabicyclo[2.2.2]octan-4-yl}methoxy)azetidine may interact with enzymes involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory agents. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its potential as an allosteric modulator.

In vitro studies have demonstrated encouraging results regarding the compound's ability to modulate specific signaling pathways associated with diseases such as cancer and neurodegenerative disorders. The bicyclo[2.2.2]octane core has been shown to enhance binding affinity by creating steric constraints that optimize interactions with protein binding pockets. This structural feature is particularly relevant in the context of drug design, where precise molecular recognition is critical for therapeutic efficacy.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex bicyclic framework efficiently. The use of chiral auxiliaries and catalysts has allowed for the preparation of enantiomerically pure forms of the compound, which is essential for evaluating its stereochemical specificity in biological assays.

Current research efforts are focused on exploring the pharmacological profile of this derivative through preclinical studies. Animal models have been utilized to assess its safety profile, biodistribution, and target engagement properties. Preliminary data indicate that 3-({1-methyl-2-oxabicyclo[2.2.2]octan-4-yl}methoxy)azetidine exhibits favorable pharmacokinetic parameters, including reasonable oral bioavailability and prolonged half-life, which are key factors for clinical translation.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel lead compounds like this one. Predictive models trained on large datasets of bioactive molecules have helped refine the structure-activity relationships (SAR) for this series, guiding further optimization efforts toward improved potency and selectivity. These computational tools are indispensable in modern medicinal chemistry, enabling rapid screening and prioritization of candidates for experimental validation.

Future directions in the study of this compound include exploring its potential as a prodrug or scaffold hopping candidate to address limitations associated with current therapies. The versatility of the bicyclo[2.2.2]octane core allows for modifications at multiple positions, providing opportunities to fine-tune pharmacological properties without sacrificing core bioactivity. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical applications that benefit patients worldwide.

In conclusion, 3-({1-methyl-2-oxabicyclo[2.2.2]octan-4-yl}methoxy)azetidine (CAS No. 2137095-06-6) represents a compelling example of how innovative molecular design can lead to novel therapeutic agents with significant potential in addressing unmet medical needs. Its unique structural features, combined with promising preclinical data, position it as a valuable asset in ongoing drug discovery initiatives within the pharmaceutical industry.